Cas no 71130-12-6 (2-ethyl-10-(3-ethyl-10-oxo-9H-anthracen-9-yl)-10H-anthracen-9-one)

2-ethyl-10-(3-ethyl-10-oxo-9H-anthracen-9-yl)-10H-anthracen-9-one structure
71130-12-6 structure
Product Name:2-ethyl-10-(3-ethyl-10-oxo-9H-anthracen-9-yl)-10H-anthracen-9-one
CAS No:71130-12-6
MF:C32H26O2
MW:442.547648906708
CID:1748049
PubChem ID:44149795
Update Time:2025-04-21

2-ethyl-10-(3-ethyl-10-oxo-9H-anthracen-9-yl)-10H-anthracen-9-one Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-10-(3-ethyl-10-oxo-9H-anthracen-9-yl)-10H-anthracen-9-one
    • [9,9'-bianthracene]-10,10'(9H,9'H)-dione, 3,3'-diethyl-
    • 3,3'-Diethyl-9,9'-bianthracene-10,10'(9H,9'H)-dione
    • LogP
    • 3,3'-Diethyl[9,9'-bianthracene]-10,10'(9H,9'H)-dione
    • (9,9'-Bianthracene)-10,10'(9H,9'H)-dione, 3,3'-diethyl-
    • DTXSID60887839
    • UWWAWAUNJBTJPP-UHFFFAOYSA-N
    • 3,3'-Diethyl-(9,9'-bianthracene)-10,10'(9H,9'H)-dione
    • 71130-12-6
    • Inchi: 1S/C32H26O2/c1-3-19-13-15-23-27(17-19)31(33)25-11-7-5-9-21(25)29(23)30-22-10-6-8-12-26(22)32(34)28-18-20(4-2)14-16-24(28)30/h5-18,29-30H,3-4H2,1-2H3
    • InChI Key: UWWAWAUNJBTJPP-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2C=CC(CC)=CC=21)C1C2C=CC=CC=2C(C2C=C(CC)C=CC1=2)=O

Computed Properties

  • Exact Mass: 442.19338
  • Monoisotopic Mass: 442.193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 3
  • Complexity: 707
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 7.7

Experimental Properties

  • Density: 1.214
  • Boiling Point: 567°C at 760 mmHg
  • Flash Point: 207.2°C
  • Refractive Index: 1.658
  • PSA: 34.14
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